![molecular formula C5H7ClO4S2 B2633169 4-Methyl-2,5-dihydro-3-thiophenesulfonyl chloride 1,1-dioxide CAS No. 125287-41-4](/img/structure/B2633169.png)
4-Methyl-2,5-dihydro-3-thiophenesulfonyl chloride 1,1-dioxide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Methyl-2,5-dihydro-3-thiophenesulfonyl chloride 1,1-dioxide is a chemical compound with the empirical formula C5H7ClO4S2 . It has a molecular weight of 230.69 . The compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The SMILES string for this compound isCC1=C(S(Cl)(=O)=O)CS(=O)(C1)=O
. The InChI code is 1S/C5H7ClO4S2/c1-4-2-11(7,8)3-5(4)12(6,9)10/h2-3H2,1H3
.
Scientific Research Applications
Medicinal Chemistry
Thiophene and its substituted derivatives, which include “4-Methyl-2,5-dihydro-3-thiophenesulfonyl chloride 1,1-dioxide”, are a very important class of heterocyclic compounds. They have a wide range of therapeutic properties with diverse applications in medicinal chemistry . They have been reported to possess anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer properties .
Antimicrobial Agents
1,3,4-thiadiazole derivatives, which can be synthesized using compounds like “4-Methyl-2,5-dihydro-3-thiophenesulfonyl chloride 1,1-dioxide”, have been found to be potent antimicrobial agents . They have been tested against E. coli, B. mycoides, and C. albicans .
Anti-inflammatory Agents
Compounds containing the thiophene nucleus, such as “4-Methyl-2,5-dihydro-3-thiophenesulfonyl chloride 1,1-dioxide”, have been found to act as anti-inflammatory agents .
Serotonin Antagonists
Thiophene nucleus containing compounds have been used as serotonin antagonists and have found applications in the treatment of Alzheimer’s .
Antifungal Agents
1,3,4-thiadiazolyl derivatives, which can be synthesized using “4-Methyl-2,5-dihydro-3-thiophenesulfonyl chloride 1,1-dioxide”, have been found to have antifungal activity .
Anti-cancer Agents
Thiophene and its substituted derivatives, including “4-Methyl-2,5-dihydro-3-thiophenesulfonyl chloride 1,1-dioxide”, have been found to have anti-cancer properties .
Safety and Hazards
properties
IUPAC Name |
4-methyl-1,1-dioxo-2,5-dihydrothiophene-3-sulfonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClO4S2/c1-4-2-11(7,8)3-5(4)12(6,9)10/h2-3H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLGRNCWNXPERJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(CS(=O)(=O)C1)S(=O)(=O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-2,5-dihydro-3-thiophenesulfonyl chloride 1,1-dioxide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.